Cas no 1823783-63-6 (ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1823783-63-6
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• MDL: MFCD28969771
• CID: 5220931
• PubChem ID: 119053451
• Update Time: 2026-03-06

ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate
• 1H-1,2,4-Triazole-1-acetic acid, 3-chloro-, ethyl ester

• MDL： MFCD28969771
• Inchi： 1S/C6H8ClN3O2/c1-2-12-5(11)3-10-4-8-6(7)9-10/h4H,2-3H2,1H3
• InChI Key： OQFQKRHVTRVQBO-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C=NC(Cl)=N1

Additional information on ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate

Ethyl 2-(3-Chloro-1H-1,2,4-Triazol-1-yl)Acetate (CAS 1823783-63-6): Properties, Applications, and Market Insights

Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate (CAS 1823783-63-6) is a specialized heterocyclic compound with growing interest in pharmaceutical and agrochemical research. This chloro-substituted triazole derivative combines the reactivity of a 1,2,4-triazole ring with the versatility of an ester functional group, making it valuable for various synthetic applications.

The molecular structure features a 3-chloro-1H-1,2,4-triazole core linked to an ethyl acetate moiety through a methylene bridge. This unique architecture contributes to its moderate polarity (logP ~1.8) and good solubility in common organic solvents like ethanol, acetone, and dichloromethane. With a molecular weight of 204.62 g/mol, the compound typically appears as a colorless to pale yellow liquid at room temperature.

Recent studies highlight its role as a key intermediate in the synthesis of triazole-containing pharmaceuticals, particularly in developing antifungal agents and CNS-active compounds. The chloro-triazole moiety serves as an excellent hydrogen bond acceptor, enhancing target binding affinity in drug design. Researchers are exploring its potential in crop protection chemicals, where triazole derivatives show promise as plant growth regulators and fungicide precursors.

The global market for triazole derivatives is projected to grow at 6.2% CAGR (2023-2030), driven by demand for specialty chemicals in emerging economies. Ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate benefits from this trend as manufacturers seek cost-effective intermediates with structural versatility. Current production methods typically involve N-alkylation of 3-chloro-1H-1,2,4-triazole with ethyl bromoacetate under basic conditions, yielding >85% purity in optimized processes.

From a green chemistry perspective, recent innovations focus on catalyst-free synthesis and solvent recovery systems to improve the environmental footprint of production. Analytical characterization typically employs HPLC-MS (retention time ~4.2 min in reverse-phase conditions) and 1H NMR (characteristic signals at δ 1.3 ppm for CH3, 4.3 ppm for CH2O, and 7.8 ppm for triazole-H).

Storage recommendations suggest keeping the compound in amber glass containers under nitrogen atmosphere at 2-8°C to prevent hydrolytic degradation. Proper handling requires standard laboratory PPE including nitrile gloves and safety goggles, though it doesn't fall under stringent hazardous material classifications.

Emerging applications include its use in metal-organic frameworks (MOFs) as a ligand precursor, where the triazole nitrogen atoms coordinate with transition metals. Materials scientists value its thermal stability (decomposition >200°C) for creating high-temperature polymers. Patent analysis reveals increasing IP activity around triazole-ester hybrids, particularly in electronic materials and photoresist formulations.

For researchers sourcing CAS 1823783-63-6, quality specifications should verify >98% purity by HPLC, <50 ppm heavy metals, and <0.5% residual solvents. Leading suppliers offer gram-to-kilogram quantities with custom synthesis options for modified derivatives. The compound's structure-activity relationship continues to inspire novel bioconjugates, particularly in antibody-drug conjugate (ADC) development where stable linker systems are crucial.

Future research directions may explore its click chemistry potential through Cu-catalyzed azide-alkyne cycloaddition (CuAAC) variants, or as a proteolysis-targeting chimera (PROTAC) component. With the pharmaceutical industry increasingly favoring nitrogen-rich heterocycles, ethyl 2-(3-chloro-1H-1,2,4-triazol-1-yl)acetate remains a compound of significant synthetic interest and commercial potential.